![molecular formula C14H18F3NO2S B2354636 tert-Butyl (R)-(1-phenyl-2-((trifluoromethyl)thio)ethyl)carbamate CAS No. 2092899-90-4](/img/structure/B2354636.png)
tert-Butyl (R)-(1-phenyl-2-((trifluoromethyl)thio)ethyl)carbamate
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Overview
Description
“tert-Butyl ®-(1-phenyl-2-((trifluoromethyl)thio)ethyl)carbamate” is a type of organic carbamate . Carbamates are key structural motifs in many approved drugs and prodrugs . They are widely utilized in medicinal chemistry due to their chemical stability and capability to permeate cell membranes . Carbamates can modulate inter- and intramolecular interactions with target enzymes or receptors . They are also used in the design of prodrugs for achieving first-pass and systemic hydrolytic stability .
Synthesis Analysis
Carbamates, including “tert-Butyl ®-(1-phenyl-2-((trifluoromethyl)thio)ethyl)carbamate”, can be prepared from the corresponding carboxylic acids . Lebel and co-workers have reported a useful protocol for the preparation of tert-butyl carbamates .Molecular Structure Analysis
The molecular structure of “tert-Butyl ®-(1-phenyl-2-((trifluoromethyl)thio)ethyl)carbamate” is related to amide-ester hybrid features . The carbamate functionality imposes a degree of conformational restriction due to the delocalization of nonbonded electrons on nitrogen into the carboxyl moiety .Chemical Reactions Analysis
Carbamates are widely utilized as a peptide bond surrogate in medicinal chemistry . They have the ability to modulate inter- and intramolecular interactions with the target enzymes or receptors .Physical And Chemical Properties Analysis
The physical data of a similar compound, tert-butyl carbamate, are as follows: melting point 107–109°C; boiling point 196°C; density 0.99 g/cm³; refractive index: 1.428; flash point: 82.4°C . It is soluble in methylene chloride, chloroform, and alcohols; slightly soluble in petroleum ether and water .Scientific Research Applications
Organic Synthesis
Carbamate compounds are often used as intermediates in organic synthesis. The tert-butyl group in particular is a common protecting group for amines due to its steric bulk and ease of removal under acidic conditions . This specific compound could be used in the synthesis of complex molecules where a protected amine functionality is required.
Medicinal Chemistry
In drug design, carbamates serve as peptide bond surrogates due to their chemical stability and ability to permeate cell membranes . The trifluoromethylsulfanyl group could potentially interact with biological targets, making this compound a candidate for medicinal chemistry research focused on developing new therapeutic agents.
Agricultural Chemistry
Carbamate derivatives are widely used as pesticides (insecticides, fungicides, and herbicides) . The specific structure of this compound might be explored for its pesticidal properties, particularly in the development of new formulations with enhanced activity or specificity.
Material Science
Carbamates can be used in the production of polymers and coatings . The tert-butyl ®-(1-phenyl-2-((trifluoromethyl)thio)ethyl)carbamate could be investigated for its potential applications in creating new materials with unique properties such as increased resistance to degradation or improved mechanical strength.
Analytical Chemistry
The unique structural motifs present in this compound could make it suitable for use as a standard or reagent in analytical methods . Its potential applications might include the development of new assays or analytical techniques for detecting specific chemical groups.
Prodrug Development
Carbamate derivatives can act as prodrugs, enhancing the hydrolytic stability and delaying first-pass metabolism of therapeutic agents . Research into this compound could focus on its potential as a prodrug, particularly for drugs that require improved bioavailability or targeted delivery.
Mechanism of Action
Target of Action
Carbamates, a category of organic compounds to which this compound belongs, are known to interact with various enzymes and receptors in the body . For instance, some carbamates have been reported to interact with acetylcholinesterase, an enzyme crucial for nerve signal transmission .
Mode of Action
Carbamates typically work by forming a reversible bond with their target, altering its function
Biochemical Pathways
Carbamates are known to influence several biochemical pathways, depending on their specific targets . For example, carbamates that target acetylcholinesterase can affect the cholinergic pathway, leading to an accumulation of acetylcholine in the synaptic cleft .
Result of Action
Based on the general properties of carbamates, it can be inferred that the compound’s action could lead to changes in the activity of its target, which could subsequently alter cellular functions .
Safety and Hazards
Future Directions
Carbamates have been manipulated for use in the design of prodrugs as a means of achieving first-pass and systemic hydrolytic stability . They are widely represented in agricultural chemicals, such as pesticides, fungicides, and herbicides . They play a major role in the chemical and paint industry as starting materials, intermediates, and solvents . Furthermore, organic carbamates serve a very important role as optimum protecting groups for amines and amino acids in organic synthesis and peptide chemistry . In recent years, carbamate derivatives have received much attention due to their application in drug design and discovery .
properties
IUPAC Name |
tert-butyl N-[(1R)-1-phenyl-2-(trifluoromethylsulfanyl)ethyl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18F3NO2S/c1-13(2,3)20-12(19)18-11(9-21-14(15,16)17)10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3,(H,18,19)/t11-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBAQDTJKERSFOZ-NSHDSACASA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CSC(F)(F)F)C1=CC=CC=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CSC(F)(F)F)C1=CC=CC=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18F3NO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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